Cas no 2728710-03-8 (tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride)

• Product Name: tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride
• CAS No: 2728710-03-8
• MF: C₈H₁₈ClNO₄S
• MW: 259.750820636749
• MDL: MFCD34562113
• CID: 5616034
• PubChem ID: 165588253
• Update Time: 2025-06-08

tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride
• EN300-33049764
• 2728710-03-8

• MDL： MFCD34562113
• Inchi： 1S/C8H17NO4S.ClH/c1-8(2,3)13-7(10)6(9)5-14(4,11)12;/h6H,5,9H2,1-4H3;1H/t6-;/m0./s1
• InChI Key： IJWFANQFBJADMC-RGMNGODLSA-N
• SMILES： Cl.S(C)(C[C@@H](C(=O)OC(C)(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 259.0645069g/mol
• Monoisotopic Mass: 259.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

Additional information on tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride

tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride (CAS No. 2728710-03-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride (CAS No. 2728710-03-8) is a versatile compound with significant potential in the field of medicinal chemistry. This compound is a chiral amino acid derivative, characterized by its unique structure and chemical properties. The presence of a tert-butyl group and a methanesulfonyl moiety imparts specific functionalities that make it an attractive candidate for various applications, including drug discovery and development.

The structure of tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride is well-defined and can be represented as follows: the compound consists of a central carbon atom bonded to an amino group, a methanesulfonyl group, and a carboxylic acid esterified with tert-butyl. The hydrochloride salt form ensures solubility and stability, making it suitable for various chemical reactions and biological assays.

In terms of synthesis, tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride can be prepared through several routes. One common method involves the reaction of tert-butyl 3-bromopropanoate with sodium azide to form the azide intermediate, followed by reduction to the amine using hydrogen gas and palladium catalyst. The resulting amine is then reacted with methanesulfonyl chloride to introduce the methanesulfonyl group. Finally, the free base is converted to the hydrochloride salt form by treatment with hydrochloric acid. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has highlighted the importance of tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride in various medicinal chemistry applications. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. One notable application is its use as a lead compound in the development of inhibitors for serine proteases, which are implicated in several diseases such as cancer and inflammatory disorders. The chiral nature of the compound allows for the design of enantiomerically pure inhibitors with enhanced selectivity and efficacy.

Moreover, tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride has been explored as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for the construction of peptidomimetics and other bioactive compounds. Researchers have utilized this compound to develop novel drug candidates with improved pharmacokinetic properties and reduced toxicity profiles.

The pharmacological properties of tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride have also been extensively studied. In vitro assays have demonstrated its ability to modulate cellular processes such as protein-protein interactions and signal transduction pathways. These findings suggest that the compound may have therapeutic potential in treating a wide range of diseases, including neurological disorders and metabolic syndromes.

From a safety perspective, tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, like any chemical compound, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, tert-butyl (2R)-2-amino-3-methanesulfonylpropanoate hydrochloride (CAS No. 2728710-03-8) is a valuable compound with diverse applications in medicinal chemistry. Its unique structure and chemical properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.